Cas no 106132-93-8 (N-Desisopropyl Pentisomide)

• Product Name: N-Desisopropyl Pentisomide
• CAS No: 106132-93-8
• MF: C₁₆H₂₇N₃O
• MW: 277.40508389473
• CID: 161464
• PubChem ID: 129207
• Update Time: 2025-10-30

N-Desisopropyl Pentisomide Chemical and Physical Properties

Names and Identifiers

• 2-Pyridineacetamide, a-[2-[(1-methylethyl)amino]ethyl]-a-(2-methylpropyl)-
• N-Desisopropyl Pentisomide
• 4-methyl-2-[2-(propan-2-ylamino)ethyl]-2-pyridin-2-ylpentanamide
• Desalkylpenticainide
• CM 40534
• α-[2-[(1-Methylethyl)amino]ethyl]-α-(2-methylpropyl)-2-pyridineacetamide
• a-[2-[(1-Methylethyl)amino]ethyl]-a-(2-methylpropyl)-2-pyridineacetamide
• 106132-93-8
• DTXSID60909929
• J-001545
• 2-Pyridineacetamide, alpha-(2-((1-methylethyl)amino)ethyl)-alpha-(2-methylpropyl)-
• FT-0666038
• AKOS025394103
• N-Desisopropylpentisomide
• 4-methyl-2-{2-[(propan-2-yl)amino]ethyl}-2-(pyridin-2-yl)pentanamide
• 4-Methyl-2-{2-[(propan-2-yl)amino]ethyl}-2-(pyridin-2-yl)pentanimidic acid
• CM-40534
• DB-242059

• Inchi： 1S/C16H27N3O/c1-12(2)11-16(15(17)20,8-10-18-13(3)4)14-7-5-6-9-19-14/h5-7,9,12-13,18H,8,10-11H2,1-4H3,(H2,17,20)
• InChI Key： LOOAPMDVMHIKDJ-UHFFFAOYSA-N
• SMILES： O=C(C(C1C=CC=CN=1)(CCNC(C)C)CC(C)C)N

Computed Properties

• Exact Mass: 277.21500
• Monoisotopic Mass: 277.215413
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2

Experimental Properties

• Density: 1.007
• Boiling Point: 448.9°C at 760 mmHg
• Flash Point: 225.3°C
• Refractive Index: 1.509
• PSA: 68.01000
• LogP: 3.33010

Additional information on N-Desisopropyl Pentisomide

Professional Introduction to Compound with CAS No. 106132-93-8 and Product Name N-Desisopropyl Pentisomide

The compound with the CAS number 106132-93-8 and the product name N-Desisopropyl Pentisomide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential therapeutic applications. N-Desisopropyl Pentisomide, as a derivative of Pentisomide, exhibits distinct pharmacological characteristics that make it a promising candidate for further research and development in medicinal chemistry.

Structurally, N-Desisopropyl Pentisomide is characterized by its modified isopropyl group, which influences its interactions with biological targets. This modification has been strategically designed to enhance binding affinity and selectivity, crucial factors in drug design. The compound’s molecular framework allows it to interact with specific enzymes and receptors, making it a valuable tool in the study of enzyme inhibition and receptor modulation.

Recent studies have highlighted the potential of N-Desisopropyl Pentisomide in addressing various therapeutic challenges. For instance, research indicates that this compound may exhibit potent inhibitory effects on certain kinases, which are implicated in cancer progression. The ability of N-Desisopropyl Pentisomide to modulate kinase activity without significant off-target effects is a key advantage, as it minimizes potential side effects associated with many conventional chemotherapeutic agents.

In addition to its anti-cancer properties, preliminary research suggests that N-Desisopropyl Pentisomide may have applications in neurodegenerative diseases. The compound’s ability to interact with neuroprotective pathways has been observed in vitro, indicating its potential as a therapeutic agent for conditions such as Alzheimer’s disease and Parkinson’s disease. These findings underscore the versatility of N-Desisopropyl Pentisomide and its broad therapeutic potential.

The synthesis of N-Desisopropyl Pentisomide involves sophisticated chemical methodologies that ensure high purity and yield. Advanced techniques such as chiral resolution and catalytic hydrogenation are employed to achieve the desired stereochemical configuration. These synthetic strategies not only enhance the efficiency of production but also ensure that the final product meets stringent quality standards required for pharmaceutical applications.

From a regulatory perspective, the development of N-Desisopropyl Pentisomide adheres to rigorous guidelines set forth by global health authorities. Preclinical studies have been meticulously conducted to evaluate its safety profile and efficacy. These studies include toxicology assessments, pharmacokinetic studies, and preliminary clinical trials. The results from these studies have been instrumental in understanding the compound’s behavior within biological systems and have provided valuable insights for further optimization.

The future prospects of N-Desisopropyl Pentisomide are promising, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield novel derivatives with enhanced properties. Additionally, advancements in computational chemistry and artificial intelligence are likely to accelerate the discovery of new analogs with improved pharmacological profiles.

In conclusion, N-Desisopropyl Pentisomide, derived from the compound with CAS No. 106132-93-8, represents a significant advancement in pharmaceutical chemistry. Its unique structural features and broad therapeutic potential make it a compelling candidate for further research and development. As scientific understanding continues to evolve, the applications of N-Desisopropyl Pentisomide are expected to expand, offering new hope for patients suffering from various diseases.